Cas no 1518309-77-7 ((2,3-dimethylphenyl)methanethiol)

• Product Name: (2,3-dimethylphenyl)methanethiol
• CAS No: 1518309-77-7
• Molecular Formula: C₉H₁₂S
• Molecular Weight: 152.256581306458
• CID: 6147709
• PubChem ID: 23176028

(2,3-dimethylphenyl)methanethiol Properties

Names and Identifiers

• (2,3-dimethylphenyl)methanethiol
• AKOS018445272
• 1518309-77-7
• SCHEMBL5352619
• EN300-1288120

• InChIKey： RIHIPADTYXGICZ-UHFFFAOYSA-N
• Inchi： 1S/C9H12S/c1-7-4-3-5-9(6-10)8(7)2/h3-5,10H,6H2,1-2H3
• SMILES： SCC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 152.06597156g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 152.06597156g/mol
• Heavy Atom Count: 10
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes